Pd-Catalyzed carbonylative lactonization of 2-halidearomatic aldehydes with H2O as a nucleophile†
Organic & Biomolecular Chemistry Pub Date: 2022-04-29 DOI: 10.1039/D2OB00623E
Abstract
A palladium-catalyzed carbonylative cyclization reaction of 2-halidebenzaldehydes with H2O is described, which provides a strategy for the synthesis of diversely substituted 3,3′-oxyphthalides. Notably, the obtained 3,3′-oxyphthalide could be easily transformed into 3-aryl and alkyl phthalides with excellent efficiency using organozinc reagents under mild reaction conditions.
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Journal Name：Organic & Biomolecular Chemistry
Research Products
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CAS no.: 153143-05-6
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CAS no.: 434-13-9
